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Abstract
This technical guide provides a comprehensive overview of 2-Amino-5-methoxypyridine, a

pivotal heterocyclic building block in medicinal chemistry and materials science. The document

elucidates its fundamental physicochemical properties, details established synthetic routes with

mechanistic insights, and outlines robust analytical methodologies for its characterization.

Furthermore, this guide explores the diverse applications of 2-Amino-5-methoxypyridine, with a

particular focus on its role as a key intermediate in the development of novel therapeutics and

functional materials. Safety protocols and handling considerations are also discussed to ensure

its effective and safe utilization in a laboratory setting.

Introduction: The Significance of Substituted
Pyridines
The pyridine scaffold is a ubiquitous structural motif in a vast array of biologically active

compounds and functional materials. The strategic placement of substituents on the pyridine

ring allows for the fine-tuning of a molecule's steric and electronic properties, thereby

influencing its chemical reactivity and biological interactions. 2-Amino-5-methoxypyridine (also

known as 5-methoxypyridin-2-amine) has emerged as a particularly valuable synthon due to

the presence of two key functional groups: a nucleophilic amino group at the 2-position and an

electron-donating methoxy group at the 5-position. This unique arrangement makes it a

versatile precursor for the synthesis of more complex molecular architectures.
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In the realm of drug discovery, this compound serves as a crucial starting material for the

development of agents targeting a range of therapeutic areas, including neurological disorders.

[1][2] Its utility also extends to the agrochemical industry, where it is incorporated into the

design of novel pesticides and herbicides.[2] This guide aims to provide researchers and drug

development professionals with a detailed understanding of 2-Amino-5-methoxypyridine, from

its basic properties to its practical applications.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in synthesis and product development. The key properties of 2-Amino-5-

methoxypyridine are summarized in the table below.

Property Value Source

Molecular Formula C₆H₈N₂O [1][3][4][5]

Molecular Weight 124.14 g/mol [1][3][4]

CAS Number 10167-97-2 [4][5]

Appearance
White, light orange, or yellow

powder/lump
[1][5]

Melting Point 36-38 °C

Boiling Point 251.6 °C at 760 mmHg

Purity >97.0% (GC) [5]

IUPAC Name 5-methoxypyridin-2-amine [4]

These properties indicate that 2-Amino-5-methoxypyridine is a low-melting solid at room

temperature, and its handling requires consideration of its sensitivity to air and heat.[1]

Synthesis of 2-Amino-5-methoxypyridine
The synthesis of 2-Amino-5-methoxypyridine can be achieved through various routes, with the

choice of method often depending on the availability of starting materials, desired scale, and
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purity requirements. A commonly employed laboratory-scale synthesis involves the nucleophilic

substitution of a suitable leaving group on the pyridine ring.

Synthesis from 2-Amino-5-iodopyridine
A well-documented method for the preparation of 2-Amino-5-methoxypyridine involves the

reaction of 2-amino-5-iodopyridine with sodium methoxide in the presence of a copper catalyst.

[6]

Reaction Scheme:

Reactants
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2-Amino-5-iodopyridine

+
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A representative synthetic workflow.

Experimental Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://prepchem.com/2-amino-5-methoxy-pyridine/
https://www.benchchem.com/product/b13590472?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13590472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine 55 g of 2-amino-5-iodopyridine, 20 g of sodium methoxide, and 5 g of copper

powder in 500 ml of methanol in a glass-lined pressure vessel.[6]

Seal the vessel and heat the mixture at 150°C for 12 hours with agitation.[6]

After cooling to room temperature, concentrate the reaction mixture to dryness under

reduced pressure.[6]

Extract the residue with chloroform.

Dry the combined chloroform extracts over a suitable drying agent (e.g., anhydrous

magnesium sulfate).

Evaporate the solvent in vacuo to yield the crude product.[6]

Purify the residue by column chromatography on silica gel, eluting with a mixture of ethyl

acetate and methylene chloride (e.g., 50% ethyl acetate) to afford pure 2-amino-5-

methoxypyridine.[6]

Causality in Experimental Choices:

Copper Catalyst: The use of a copper catalyst is crucial for facilitating the nucleophilic

aromatic substitution of the iodide with the methoxide anion. The copper likely forms an

organocopper intermediate, which enhances the reactivity of the pyridine ring towards

substitution.

Pressure Vessel: The reaction is conducted in a sealed pressure vessel to allow the

temperature to be raised above the boiling point of methanol, thereby increasing the reaction

rate.

Purification: Column chromatography is employed to separate the desired product from

unreacted starting materials, the copper catalyst, and any side products.

Analytical Characterization
The identity and purity of synthesized 2-Amino-5-methoxypyridine are confirmed using

standard analytical techniques.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure. The ¹H NMR spectrum would be expected to show distinct

signals for the aromatic protons on the pyridine ring, the methoxy protons, and the amino

protons.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

vibrational frequencies of the functional groups present, such as the N-H stretches of the

amino group and the C-O stretch of the methoxy group.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound and to analyze its fragmentation pattern, which can provide further structural

information.

While specific spectral data for 2-Amino-5-methoxypyridine is not readily available in the

provided search results, related compounds' data can offer insights. For instance, the ¹H NMR

spectrum of 2-methoxypyridine shows characteristic shifts for the pyridine and methoxy

protons.[7]

Chromatographic Analysis
Gas Chromatography (GC): GC is a suitable method for assessing the purity of 2-Amino-5-

methoxypyridine, as indicated by its use as an analytical method by suppliers.[5]

Applications in Research and Development
2-Amino-5-methoxypyridine is a valuable building block in several areas of chemical research

and development.

Pharmaceutical Synthesis
The primary application of 2-Amino-5-methoxypyridine is as a key intermediate in the synthesis

of pharmaceuticals.[1][2] Its structure is incorporated into molecules designed to target various

biological pathways. For example, it has been used in the synthesis of compounds investigated

for their potential in treating neurological disorders.[1] The amino group provides a convenient

handle for further functionalization, such as amide bond formation or N-alkylation, to build more

complex and pharmacologically active molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/US20060047124A1/en
https://www.tcichemicals.com/IN/en/p/A3168
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds022493
https://www.chemimpex.com/products/26213
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cds022493
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13590472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agrochemicals
In the agrochemical industry, 2-Amino-5-methoxypyridine is used in the formulation of

pesticides and herbicides.[2] The pyridine moiety is a common feature in many agrochemicals,

and the specific substitution pattern of this compound can contribute to the efficacy and

selectivity of the final product.

Materials Science
The unique electronic properties of the substituted pyridine ring make 2-Amino-5-

methoxypyridine a candidate for use in materials science research. It can be explored as a

monomer or a precursor for the synthesis of advanced polymers and coatings with specific

optical or electronic properties.[2]

Safety and Handling
Proper handling of 2-Amino-5-methoxypyridine is essential to ensure laboratory safety.

Hazard Identification:

Harmful if swallowed.[3]

Causes skin irritation.[3]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety glasses or goggles, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to minimize inhalation exposure.

Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible

materials. It is recommended to store it under an inert atmosphere due to its air and heat
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sensitivity.[1] Recommended storage temperature is refrigerated (0-10°C).[1][5]

Conclusion
2-Amino-5-methoxypyridine is a versatile and valuable chemical intermediate with significant

applications in pharmaceutical and agrochemical research and development. Its unique

structural features and reactivity make it a key building block for the synthesis of a wide range

of complex molecules. A thorough understanding of its physicochemical properties, synthetic

methodologies, and safe handling practices, as outlined in this guide, is crucial for its effective

utilization in the laboratory. As research in medicinal chemistry and materials science continues

to advance, the demand for such well-functionalized heterocyclic compounds is likely to grow,

further solidifying the importance of 2-Amino-5-methoxypyridine in modern chemical synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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